Cas no 99246-98-7 (5-Acetyl-3-methyl-2-Benzofurancarboxylic acid)

• Product Name: 5-Acetyl-3-methyl-2-Benzofurancarboxylic acid
• CAS No: 99246-98-7
• MF: C₁₂H₁₀O₄
• MW: 218.205403804779
• CID: 2107576
• Update Time: 2023-08-03

5-Acetyl-3-methyl-2-Benzofurancarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-acetyl-3-methyl-2-Benzofurancarboxylic acid
• 5-Acetyl-3-methyl-2-Benzofurancarboxylic acid

• Inchi： 1S/C12H10O4/c1-6-9-5-8(7(2)13)3-4-10(9)16-11(6)12(14)15/h3-5H,1-2H3,(H,14,15)
• InChI Key： BNMAHDBVSMTICD-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=C(C)C2C=C(C(C)=O)C=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 312
• Topological Polar Surface Area: 67.5